[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-N-[(4-methoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C14H21NO3/c1-14(2)17-10-13(18-14)9-15-8-11-4-6-12(16-3)7-5-11/h4-7,13,15H,8-10H2,1-3H3
• InChI Key: ATGSXACUMXKXAL-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CNCC2=CC=C(C=C2)OC)C

Description

[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine (hereafter referred to as Compound A) is a secondary amine featuring two distinct substituents:

• A (4-methoxyphenyl)methyl group, an aromatic substituent with electron-donating properties, commonly utilized in medicinal chemistry to enhance bioavailability and target binding .

Compound A is hypothesized to serve as a versatile intermediate in pharmaceutical synthesis, particularly for CNS-targeting molecules, due to its balanced lipophilicity and hydrogen-bonding capabilities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine typically involves the reaction of 2,2-dimethyl-1,3-dioxolane-4-methanol with 4-methoxybenzylamine. The reaction is carried out under anhydrous conditions using a suitable solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of renewable solvents and catalysts, can make the production process more sustainable .

Chemical Reactions Analysis

Types of Reactions

[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or thiols in the presence of a base.

Major Products Formed

Oxidation: Corresponding oxides and ketones.

Reduction: Reduced amine derivatives.

Substitution: Substituted amine derivatives.

Scientific Research Applications

[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the synthesis of biologically active molecules and as a probe in biochemical studies.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic activities.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of [(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent-Based Comparisons

Dioxolane-Containing Analogues

Compound Name	Structure	Key Differences	Molecular Weight (g/mol)	Key Properties
Compound A	[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine	Reference compound	~249.31	Moderate lipophilicity; chiral center at dioxolane ring
(2,2-Dimethyl-1,3-dioxolan-4-yl)methylamine hydrochloride	Methyl substituent instead of 4-methoxyphenyl	198.69	Higher water solubility due to ionic HCl salt; reduced steric bulk
(S)-1-((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl)-1H-pyrazol-3-amine	Pyrazole ring replaces 4-methoxyphenyl	197.23	Enhanced hydrogen-bonding capacity; potential for kinase inhibition

Key Insights :

• Chiral dioxolane derivatives (e.g., ) highlight the importance of stereochemistry in biological activity, though Compound A 's stereochemical details are unspecified in available data .

Methoxyphenyl-Containing Analogues

Compound Name	Structure	Key Differences	Molecular Weight (g/mol)	Key Properties
Compound A	[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine	Reference compound	~249.31	Balanced logP (~2.5 predicted)
[1-(2-Methoxy-5-methylphenyl)ethyl][(4-methoxyphenyl)methyl]amine	Branched ethyl chain with additional methyl/methoxy groups	285.38	Increased steric hindrance; potential for altered receptor binding
(4-Ethylbenzyl)[2-(4-methoxyphenyl)ethyl]amine	Ethylbenzyl and phenethyl substituents	311.45	Higher lipophilicity (logP ~3.8 predicted); extended pharmacokinetic half-life

Key Insights :

• Compound A 's linear structure contrasts with branched analogues (e.g., ), which may exhibit divergent conformational preferences in target binding.
• Ethylbenzyl substituents () enhance lipophilicity but may reduce aqueous solubility, a trade-off avoided in Compound A .

Stability and Reactivity

• The dioxolane ring in Compound A resists hydrolysis under physiological conditions, unlike ester or amide-containing analogues (e.g., ), enhancing metabolic stability .

Pharmacological Potential

• Compound A 's combination of dioxolane and methoxyphenyl groups suggests utility in CNS drug development, akin to diphenylethylamine derivatives () acting as dopamine receptor modulators .
• Thiazole- and imidazole-containing analogues () exhibit kinase or antimicrobial activity, but Compound A 's lack of heteroaromatic rings may limit such applications .

Biological Activity

The compound [(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{18}N_{2}O_{5}$, with a molecular weight of approximately 270.29 g/mol. It contains a dioxolane ring and a methoxyphenyl group, which contribute to its unique chemical behavior.

Mechanisms of Biological Activity

Research indicates that compounds with similar structures often exhibit various biological activities, including anti-cancer properties, antimicrobial effects, and enzyme inhibition. The mechanisms by which these activities occur include:

• DNA Intercalation : Many dioxolane derivatives can intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : The presence of amine groups often enhances the ability to inhibit specific enzymes, potentially leading to therapeutic effects in cancer treatment.
• Reactive Oxygen Species (ROS) Generation : Some derivatives are known to induce oxidative stress in cells, leading to apoptosis in cancer cells.

Anticancer Activity

A study on related compounds demonstrated significant cytotoxicity against various cancer cell lines, including A549 (lung carcinoma) and HeLa (cervical carcinoma). The mechanism was primarily attributed to the inhibition of tubulin polymerization, which is crucial for mitosis.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	A549	10	Inhibition of tubulin polymerization
Compound B	HeLa	15	DNA intercalation
Target Compound	A549	TBD	TBD

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Similar compounds have shown effectiveness against Gram-positive and Gram-negative bacteria. Future studies should focus on evaluating the antimicrobial spectrum and minimum inhibitory concentrations (MIC).

Case Studies

• Cytotoxicity Assay : In vitro assays were conducted using A549 and HeLa cell lines. The target compound exhibited selective toxicity towards cancer cells compared to normal fibroblast cells.
• Enzyme Inhibition Study : The compound was tested for its ability to inhibit specific kinases involved in cancer progression. Preliminary results indicated a promising inhibition profile.
• Photodynamic Therapy Potential : Investigations into the photodynamic properties revealed that certain derivatives could generate singlet oxygen upon light activation, enhancing their anticancer effects.